Cas no 1535-76-8 (4-Amino-2-(trifluoromethyl)phenol)

• Product Name: 4-Amino-2-(trifluoromethyl)phenol
• CAS No: 1535-76-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD01862105
• CID: 1016427
• PubChem ID: 22060572
• Update Time: 2025-07-02

4-Amino-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(trifluoromethyl)phenol
• 4-amino-1-propoxy-2-(trifluoromethyl)benzene
• 4-Propoxy-3-trifluoromethyl-phenylamine
• 2-Trifluormethyl-4-amino-phenol
• 4-amino-2-trifluoromethylphenol
• 4-hydroxy-3-trifluoromethylaniline
• EN300-104509
• 1535-76-8
• MB02120
• CS-0079892
• A809444
• AM803259
• W10051
• MFCD01862105
• SCHEMBL551067
• DB-016661
• AKOS010149970
• DTXSID60622141
• AS-54777
• APLJMUJTKDZYTB-UHFFFAOYSA-N

• MDL： MFCD01862105
• Inchi： 1S/C7H6F3NO/c8-7(9,10)5-3-4(11)1-2-6(5)12/h1-3,12H,11H2
• InChI Key： OHNDAXCVWUKVHF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)N)O)(F)F

Computed Properties

• Exact Mass: 177.04000
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.432
• Boiling Point: 255 ºC
• Flash Point: 108 ºC
• PSA: 46.25000
• LogP: 2.57440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Amino-2-(trifluoromethyl)phenol

4-Amino-2-(trifluoromethyl)phenol (CAS No. 1535-76-8): A Comprehensive Guide to Its Properties and Applications

4-Amino-2-(trifluoromethyl)phenol, with the CAS number 1535-76-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and amino functional groups, offers a range of applications due to its chemical stability and reactivity. In this article, we delve into its molecular structure, synthesis methods, and potential uses, while also addressing common queries and trends in the scientific community.

The molecular formula of 4-Amino-2-(trifluoromethyl)phenol is C₇H₆F₃NO, and its molecular weight is 177.12 g/mol. The presence of the trifluoromethyl group (-CF₃) enhances the compound's lipophilicity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers often explore its role in drug discovery and agrochemical formulations, where the amino phenol moiety can act as a building block for bioactive compounds.

One of the most frequently asked questions about CAS No. 1535-76-8 is its solubility and stability under various conditions. Studies indicate that this compound is moderately soluble in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its stability is influenced by pH and temperature, making it crucial to store it in a cool, dry environment to prevent degradation. These properties are particularly relevant for pharmaceutical researchers and material scientists who rely on consistent compound behavior.

In recent years, the demand for fluorinated compounds like 4-Amino-2-(trifluoromethyl)phenol has surged, driven by their applications in medicinal chemistry and advanced materials. Fluorine incorporation often improves metabolic stability and bioavailability, making this compound a key player in the development of new therapeutic agents. Additionally, its use in polymer chemistry and coatings has been explored, with promising results in enhancing material durability and performance.

Another trending topic is the green synthesis of 4-Amino-2-(trifluoromethyl)phenol. As sustainability becomes a priority, researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are gaining traction, offering faster reaction times and higher yields compared to traditional methods.

For those seeking CAS 1535-76-8 suppliers, it's essential to verify the purity and quality of the compound, as impurities can significantly impact experimental outcomes. Reputable suppliers typically provide detailed analytical certificates and safety data sheets (SDS), ensuring compliance with industry standards. Whether you're a research scientist or an industrial chemist, understanding the specifications of 4-Amino-2-(trifluoromethyl)phenol is critical for achieving reproducible results.

In conclusion, 4-Amino-2-(trifluoromethyl)phenol (CAS No. 1535-76-8) is a versatile compound with broad applications across multiple disciplines. Its unique chemical properties, combined with the growing interest in fluorinated molecules and sustainable synthesis, position it as a valuable asset in modern chemistry. By staying informed about the latest research and trends, professionals can leverage this compound to drive innovation in their respective fields.